Cas no 1311803-86-7 (N-(cyanomethyl)-N-methyl-3-[(pyrrolidin-1-yl)methyl]benzamide)

• Product Name: N-(cyanomethyl)-N-methyl-3-[(pyrrolidin-1-yl)methyl]benzamide
• CAS No: 1311803-86-7
• MF: C₁₅H₁₉N₃O
• MW: 257.330863237381
• CID: 5830506
• PubChem ID: 53575478
• Update Time: 2025-10-31

N-(cyanomethyl)-N-methyl-3-[(pyrrolidin-1-yl)methyl]benzamide Chemical and Physical Properties

Names and Identifiers

• EN300-26679624
• N-(cyanomethyl)-N-methyl-3-(pyrrolidin-1-ylmethyl)benzamide
• 1311803-86-7
• AKOS032971390
• N-(cyanomethyl)-N-methyl-3-[(pyrrolidin-1-yl)methyl]benzamide
• Z1000009862

• Inchi： 1S/C15H19N3O/c1-17(10-7-16)15(19)14-6-4-5-13(11-14)12-18-8-2-3-9-18/h4-6,11H,2-3,8-10,12H2,1H3
• InChI Key： UEIJBFILXGUXEZ-UHFFFAOYSA-N
• SMILES： O=C(C1=CC=CC(=C1)CN1CCCC1)N(C)CC#N

Computed Properties

• Exact Mass: 257.152812238g/mol
• Monoisotopic Mass: 257.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 47.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on N-(cyanomethyl)-N-methyl-3-[(pyrrolidin-1-yl)methyl]benzamide

Comprehensive Overview of N-(cyanomethyl)-N-methyl-3-[(pyrrolidin-1-yl)methyl]benzamide (CAS No. 1311803-86-7)

N-(cyanomethyl)-N-methyl-3-[(pyrrolidin-1-yl)methyl]benzamide, with the CAS number 1311803-86-7, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This molecule features a unique structure combining a benzamide core with pyrrolidine and cyanomethyl functional groups, making it a subject of interest for drug discovery and medicinal chemistry applications. Researchers are particularly intrigued by its potential as a bioactive scaffold due to its modular design, which allows for diverse derivatization.

In recent years, the demand for small-molecule modulators and targeted therapeutics has surged, aligning with trends in personalized medicine. The compound’s pyrrolidine moiety is notable for its prevalence in FDA-approved drugs, often contributing to enhanced bioavailability and binding affinity. Meanwhile, the cyanomethyl group introduces electrophilic reactivity, which can be leveraged in proteolysis-targeting chimera (PROTAC) development—a hot topic in oncology research. These attributes position CAS 1311803-86-7 as a candidate for studying protein degradation pathways.

From a synthetic chemistry perspective, N-(cyanomethyl)-N-methyl-3-[(pyrrolidin-1-yl)methyl]benzamide exemplifies modern structure-activity relationship (SAR) optimization strategies. Its design incorporates hydrogen bond acceptors and lipophilic fragments, critical for crossing cell membranes—a frequent search query among chemists exploring CNS-penetrant compounds. Discussions in forums often highlight challenges like metabolic stability, where this compound’s methyl substitution may mitigate oxidative degradation.

The compound’s benzamide backbone also resonates with trends in kinase inhibitor development, a field dominating pharmaceutical patents. Analogs of this structure have been investigated for GPCR modulation, another trending topic in drug repurposing studies. Notably, its logP and polar surface area values—frequently searched parameters in ADMET prediction tools—suggest balanced solubility and permeability, key for oral drug candidates.

Beyond therapeutics, CAS 1311803-86-7 has implications in chemical biology as a potential fluorescent probe or covalent inhibitor precursor. The cyanomethyl group’s versatility enables click chemistry applications, aligning with the rise of bioorthogonal reactions in live-cell imaging. Such interdisciplinary relevance makes it a recurring keyword in high-throughput screening literature.

Regulatory and safety profiles of N-(cyanomethyl)-N-methyl-3-[(pyrrolidin-1-yl)methyl]benzamide remain under exploration, with no significant red flags in current REACH or GHS databases. However, researchers emphasize rigorous in silico toxicity assessments—a growing focus area given stricter ICH guidelines. This cautious approach reflects broader industry shifts toward green chemistry principles.

In summary, 1311803-86-7 represents a multifaceted tool for addressing contemporary challenges in drug design and mechanistic studies. Its structural features tap into current interests like fragment-based drug discovery and covalent targeting, while its synthetic accessibility supports scalable production—an oft-overlooked aspect in early-stage research. As the scientific community prioritizes undruggable targets, compounds like this may unlock new therapeutic paradigms.